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Compound of Interest

Compound Name: Chromafenozide

CAS No.: 143807-66-3

Cat. No.: B1662869

Get Quote

A detailed examination of the toxicological profile of the insecticide chromafenozide reveals a

favorable safety margin for key pollinator species, particularly when compared to neonicotinoid

and pyrethroid alternatives. This guide synthesizes available experimental data to provide

researchers, scientists, and drug development professionals with a comprehensive comparison

of chromafenozide's impact on vital pollinators such as honey bees, bumblebees, and solitary

bees.

Chromafenozide, a dibenzoylhydrazine insecticide, acts as an ecdysone agonist, inducing a

premature and lethal molt in targeted lepidopteran pests.[1] Its mode of action offers a high

degree of selectivity, suggesting a reduced risk to non-target organisms, including essential

pollinator species. This comparative analysis delves into the acute toxicity and potential

sublethal effects of chromafenozide, juxtaposing its performance with widely used

neonicotinoids and pyrethroids known for their significant adverse impacts on pollinator

populations.
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The acute toxicity of an insecticide is a critical measure of its immediate harm to an organism.

The following tables summarize the median lethal dose (LD50) for chromafenozide and a

selection of neonicotinoid and pyrethroid insecticides across different pollinator species. A

higher LD50 value indicates lower toxicity.

Table 1: Acute Contact Toxicity (LD50) to Adult Bees (μ g/bee )

Insecticide
Class

Active
Ingredient

Honey Bee
(Apis
mellifera)

Bumblebee
(Bombus spp.)

Solitary Bee
(e.g., Osmia
spp.)

Ecdysone

Agonist
Chromafenozide >100 No data available No data available

Neonicotinoid Imidacloprid
0.024 - 0.2426[2]

[3]
0.048[4] 1.29 - 2.41[5][6]

Clothianidin
0.022 - 0.044[1]

[7][8]

High toxicity (no

specific LD50)[9]

More sensitive

than

bumblebees[7]

Thiamethoxam
0.0027 - 0.030[8]

[10]
0.0012[11][12] No data available

Pyrethroid
Lambda-

cyhalothrin

0.038 - 0.096[13]

[14][15]
No data available No data available

Deltamethrin 0.051[16] 3.65[17] No data available

Cypermethrin

Highly toxic (no

specific LD50)

[18]

No data available No data available

Table 2: Acute Oral Toxicity (LD50) to Adult Bees (μ g/bee )

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1662869/docs?utm_src=pdf-body#safeguarding-our-pollinators-a-comparative-safety-analysis-of-chromafenozide
https://en.wikipedia.org/wiki/Imidacloprid
http://npic.orst.edu/factsheets/archive/imidacloprid.html
https://pubmed.ncbi.nlm.nih.gov/29465949/
https://periodicos.uefs.br/index.php/sociobiology/article/view/792
https://scispace.com/pdf/determination-of-acute-lethal-doses-ld50-and-lc50-of-k1mtufejgx.pdf
https://www.preprints.org/manuscript/202310.1937/v1/download
https://ntp.niehs.nih.gov/sites/default/files/ntp/ohat/publiccomms/2016/attachment-3.pdf
https://academic.oup.com/jee/article/111/4/1517/5034723
https://www.frontiersin.org/journals/bee-science/articles/10.3389/frbee.2025.1657493/full
https://ntp.niehs.nih.gov/sites/default/files/ntp/ohat/publiccomms/2016/attachment-3.pdf
https://academic.oup.com/jee/article/111/4/1517/5034723
https://xerces.org/systemic-insecticides/thiamethoxam
https://www.biorxiv.org/content/10.1101/2020.01.27.921510.full
https://www.researchgate.net/publication/338875618_Acute_oral_toxicity_and_risks_of_exposure_to_the_neonicotinoid_thiamethoxam_and_other_classes_of_systemic_insecticide_for_the_Common_Eastern_Bumblebee_Bombus_impatiens
https://www.researchgate.net/publication/290475614_Determination_of_acute_lethal_doses_LD50_and_LC50_of_imidacloprid_for_the_native_bee_Melipona_scutellaris_Latreille_1811_Hymenoptera_Apidae
https://ecotox.ipmcenters.org/details.cfm?recordID=9632
https://www.mdpi.com/2075-4450/16/8/833
https://combeslab.faculty.ucdavis.edu/wp-content/uploads/sites/594/2020/01/2016-SwitzerCombes_The-neonicotinoid-pesticide-imidacloprid-affects-Bombus-impatiens-bumblebee-sonication-behavior-when-consumed-at-doses-below-the-LD50.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879041/
http://extoxnet.orst.edu/pips/cypermet.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insecticide
Class

Active
Ingredient

Honey Bee
(Apis
mellifera)

Bumblebee
(Bombus spp.)

Solitary Bee
(e.g., Osmia
spp.)

Ecdysone

Agonist
Chromafenozide >100 No data available No data available

Neonicotinoid Imidacloprid
0.0037 - 0.07[2]

[3]

0.010 - 0.020[4]

[16]

0.81 - 2.01

(LC50 in ng/μL)

[5][6]

Clothianidin
0.0027 -

0.004[19]

High toxicity (no

specific LD50)[9]
No data available

Thiamethoxam
0.0027 -

0.005[10]

0.0012 - 6.63[11]

[12][19][20]
No data available

Pyrethroid
Lambda-

cyhalothrin

0.91 - 0.97[13]

[15][21][22]
No data available No data available

Deltamethrin

Highly toxic (no

specific LD50)

[20]

No data available No data available

Cypermethrin 0.160[2] No data available No data available

Sublethal Effects on Pollinators
Beyond acute mortality, sublethal exposure to insecticides can have significant detrimental

effects on pollinator health and colony viability. These can manifest as impaired foraging

behavior, reduced reproductive success, and weakened immune responses.

While specific quantitative data on the sublethal effects of chromafenozide on pollinators are

limited, its classification as an insect growth regulator (IGR) provides some insight. IGRs are

generally considered to be more hazardous to larval stages than to adults.[23] For adult honey

bees, exposure to some IGRs, specifically juvenile hormone mimics, may affect foraging

behavior and certain physiological traits.[23] Studies on methoxyfenozide, another ecdysone

agonist, have shown that developmental exposure can lead to reduced responsiveness to

queen pheromones in adult worker bees.[21]
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In stark contrast, neonicotinoids have been extensively documented to cause a wide range of

sublethal effects on bees, even at field-realistic concentrations. These include:

Impaired Navigation and Foraging: Neonicotinoids can disrupt bees' ability to navigate back

to their hives and forage efficiently.[24][25]

Reduced Reproductive Success: Exposure to neonicotinoids has been linked to reduced

queen fecundity, impaired drone sperm viability, and decreased production of new queens in

bumblebees.[24]

Immune System Suppression: Neonicotinoids can weaken bees' immune systems, making

them more susceptible to pathogens.[24][25]

Pyrethroids have also been shown to cause sublethal effects, including impaired reproductive

capacity in honey bees.[9]

Experimental Protocols
The data presented in this guide are primarily derived from studies following standardized

testing guidelines established by the Organisation for Economic Co-operation and

Development (OECD) and the U.S. Environmental Protection Agency (EPA). These protocols

ensure the reliability and comparability of toxicity data across different studies and substances.

Key Experimental Protocols:
OECD Test Guideline 213: Honeybee, Acute Oral Toxicity Test: This guideline details the

procedure for determining the acute oral LD50 of a substance in adult honey bees. The test

involves feeding a range of doses of the test substance mixed in a sucrose solution to

groups of bees and observing mortality over a specified period (typically 48-96 hours).

OECD Test Guideline 214: Honeybee, Acute Contact Toxicity Test: This protocol outlines the

method for determining the acute contact LD50. It involves the topical application of a

precise volume of the test substance in a solvent to the dorsal thorax of individual bees.

Mortality is then assessed over a set period.

EPA Pollinator Risk Assessment Guidance: The EPA provides a tiered framework for

assessing the risks of pesticides to bees.[5] Tier I involves initial screening-level risk
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assessments using conservative exposure estimates and laboratory-based toxicity data.[5] If

potential risks are identified, higher-tier studies (Tier II and Tier III), which may include semi-

field and field studies, are conducted to provide more realistic exposure scenarios and

assess effects at the colony level.[5]

Visualizing the Assessment Workflow
The following diagram illustrates a typical workflow for assessing the risk of a pesticide to

pollinators, based on the tiered approach recommended by regulatory agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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